Cas no 2097998-84-8 (3-Amino-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one
• CAS No: 2097998-84-8
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• CID: 4775077
• Update Time: 2025-06-09

3-Amino-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one
• 3-amino-1-[3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl]propan-1-one
• 3-Amino-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one

• Inchi： 1S/C10H19FN2O2/c11-4-1-8-7-13(6-3-9(8)14)10(15)2-5-12/h8-9,14H,1-7,12H2
• InChI Key： YGHJIGLAIIQOFZ-UHFFFAOYSA-N
• SMILES： FCCC1CN(C(CCN)=O)CCC1O

Computed Properties

• Exact Mass: 218.14305602 g/mol
• Monoisotopic Mass: 218.14305602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66.6
• Molecular Weight: 218.27

Additional information on 3-Amino-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one

Professional Introduction to Compound with CAS No. 2097998-84-8 and Product Name: 3-Amino-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one

The compound identified by the CAS number 2097998-84-8 and the product name 3-Amino-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both amino and hydroxypiperidine moieties in its molecular structure suggests a high degree of versatility, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in enhancing the bioavailability and metabolic stability of drug candidates. The 2-fluoroethyl group in the molecular structure of this compound is a key feature that contributes to its pharmacological profile. Fluorine atoms are known to influence the electronic properties of molecules, thereby affecting their binding affinity to biological targets. This modification has been widely employed in the development of antiviral, anticancer, and anti-inflammatory agents, underscoring the significance of fluorinated derivatives in modern drug discovery.

The hydroxypiperidine moiety is another critical component of this compound that warrants detailed investigation. Piperidine derivatives have long been recognized for their role as pharmacophores in various therapeutic agents. The introduction of a hydroxyl group into the piperidine ring can significantly alter the compound's solubility, permeability, and interactions with biological targets. This structural feature is particularly relevant in the context of developing drugs that require oral administration or need to cross biological membranes efficiently.

In the realm of drug development, the amino group serves as a versatile handle for further chemical modifications. Amino groups can be readily functionalized through various synthetic strategies, allowing chemists to tailor the properties of a molecule to meet specific pharmacological requirements. For instance, incorporation of an amino group can enhance binding interactions with protein targets or improve metabolic stability by forming amide or urea linkages.

Current research trends indicate that multicomponent reactions (MCRs) are becoming increasingly popular for the efficient synthesis of complex molecular architectures. The synthesis of 3-Amino-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one exemplifies this trend, as it involves multiple functional groups that can be integrated through carefully designed reaction sequences. MCRs offer several advantages over traditional stepwise synthesis methods, including reduced reaction times, higher yields, and fewer purification steps.

The structural complexity of this compound also makes it an attractive scaffold for structure-based drug design (SBDD). SBDD involves the use of computational methods and experimental techniques to understand how a molecule interacts with its biological target at the atomic level. By leveraging structural information, researchers can optimize the design of drug candidates to improve their efficacy and selectivity. The presence of both polar and nonpolar regions in the molecule suggests that it may interact with multiple residues on a protein target, making it a promising candidate for SBDD studies.

Another area of interest is the potential application of this compound in treating neurological disorders. Piperidine derivatives have been extensively studied for their effects on central nervous system (CNS) receptors and enzymes. The combination of an amino group, a hydroxypiperidine moiety, and a fluorinated ethyl group may confer unique pharmacological properties that make it suitable for addressing conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis and characterization of this compound also highlight the importance of advanced analytical techniques in modern pharmaceutical research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of new molecular entities. These techniques provide detailed insights into the molecular architecture and conformational dynamics of compounds, which are critical for understanding their biological activity.

In conclusion, 3-Amino-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of functional groups makes it a versatile scaffold for further exploration in synthetic chemistry and drug development. As research continues to uncover new applications for fluorinated compounds and piperidine derivatives, compounds like this one are poised to play a significant role in addressing unmet medical needs.